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Compound of Interest

Compound Name: 4-Hydroxynicotinic acid

Cat. No.: B1198600 Get Quote

4-Hydroxynicotinic Acid: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Hydroxynicotinic acid, a pyridinecarboxylic acid derivative, serves as a versatile building

block in organic synthesis and holds potential in the development of novel therapeutic agents.

Its structural features, including a pyridine ring, a carboxylic acid group, and a hydroxyl group,

allow for diverse chemical modifications, making it an attractive scaffold for medicinal

chemistry. This technical guide provides an in-depth overview of the chemical properties,

structure, and potential biological relevance of 4-hydroxynicotinic acid, along with detailed

experimental protocols for its synthesis and analysis.

Chemical and Physical Properties
4-Hydroxynicotinic acid is an off-white to light yellow solid. A comprehensive summary of its

chemical and physical properties is presented in the tables below for easy reference and

comparison.

Table 1: General Chemical Properties of 4-Hydroxynicotinic Acid
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Property Value Source(s)

IUPAC Name
4-Oxo-1H-pyridine-3-carboxylic

acid
[1][2]

Common Names

4-Hydroxynicotinic acid, 4-

Hydroxy-3-pyridinecarboxylic

acid

[2]

CAS Number 609-70-1 [2][3]

Chemical Formula C₆H₅NO₃ [2][3]

Molecular Weight 139.11 g/mol [2][3]

Canonical SMILES C1=CNC=C(C1=O)C(=O)O [1]

InChI

InChI=1S/C6H5NO3/c8-5-1-2-

7-3-4(5)6(9)10/h1-3H,(H,7,8)

(H,9,10)

[1][3]

InChIKey
CHCUBGPSZDGABM-

UHFFFAOYSA-N
[1][3]

Table 2: Physical Properties of 4-Hydroxynicotinic Acid
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Property Value Source(s)

Melting Point 256-259 °C [3]

Boiling Point 312.7 °C at 760 mmHg [4]

Density 1.451 g/cm³ [4]

pKa (Predicted) 0.19 ± 0.10 [3]

Solubility
Soluble in 0.1 M NaOH (0.1

g/mL)
[3]

In water, its solubility is

significantly higher than its 2-,

5-, and 6-isomers at 293 K.

[5]

In ethanol, its solubility is

comparable to the 2-isomer

and greater than the 5- and 6-

isomers.

[5]

Molecular Structure and Tautomerism
4-Hydroxynicotinic acid exists in a tautomeric equilibrium between the enol form (4-
hydroxynicotinic acid) and the keto form (4-oxo-1,4-dihydropyridine-3-carboxylic acid). The

predominant tautomer can depend on the physical state (solid, solution) and the solvent.

Enol Form (4-Hydroxynicotinic Acid) Keto Form (4-Oxo-1,4-dihydropyridine-3-carboxylic acid)

enol keto
Tautomerization

Click to download full resolution via product page

Tautomeric equilibrium of 4-hydroxynicotinic acid.
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In the solid state, X-ray crystallography studies have revealed that 4-hydroxynicotinic acid
can exist as different polymorphs, with molecules adopting either the enol or keto form.[6] The

crystal structure has been determined to be monoclinic with the space group P2(1)/c.[6]

Experimental Protocols
Synthesis of 4-Hydroxynicotinic Acid
A common laboratory-scale synthesis involves the hydrolysis of 4-chloronicotinic acid.

Workflow for the Synthesis of 4-Hydroxynicotinic Acid:

4-Chloronicotinic Acid Dissolve in aqueous NaOH Heat under reflux Cool and acidify with HCl Filter the precipitate Wash with water 4-Hydroxynicotinic Acid

Click to download full resolution via product page

General workflow for the synthesis of 4-hydroxynicotinic acid.

Detailed Protocol:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve 4-

chloronicotinic acid in an aqueous solution of sodium hydroxide (e.g., 2 M).

Hydrolysis: Heat the reaction mixture to reflux and maintain for several hours until the

reaction is complete (monitoring by TLC or HPLC is recommended).

Work-up: After cooling the reaction mixture to room temperature, carefully acidify with

concentrated hydrochloric acid until the pH is acidic, leading to the precipitation of the

product.

Isolation: Collect the precipitate by vacuum filtration.

Purification: Wash the collected solid with cold water to remove inorganic salts and then with

a small amount of cold ethanol. The product can be further purified by recrystallization from a

suitable solvent, such as methanol.[6]

Analytical Methods
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High-Performance Liquid Chromatography (HPLC) for Quantification:

A reversed-phase HPLC method can be developed for the quantification of 4-hydroxynicotinic
acid.

Table 3: Example HPLC Method Parameters

Parameter Condition

Column C18 column (e.g., 250 mm x 4.6 mm, 5 µm)

Mobile Phase A: 0.1% Phosphoric acid in waterB: Acetonitrile

Gradient
A suitable gradient from high aqueous to high

organic

Flow Rate 1.0 mL/min

Detection UV at an appropriate wavelength (e.g., 230 nm)

Column Temperature 30 °C

Note: This is a general method and may require

optimization for specific applications.[7]

Biological Activity and Drug Development Potential
While 4-hydroxynicotinic acid itself is primarily recognized as a chemical intermediate, its

derivatives have been the subject of investigation for various biological activities. The core

structure presents opportunities for the design of novel compounds with therapeutic potential.

Enzyme Inhibition:

Derivatives of hydroxypyridine carboxylic acids have been explored as inhibitors of various

enzymes. For instance, novel imidazo[4,5-c]pyridinecarboxamide derivatives, synthesized from

the ethyl ester of 4-hydroxynicotinic acid, have been evaluated as PARP-1 inhibitors,

suggesting a potential role in cancer therapy.[8] Additionally, studies on related hydroxy- and

nitrocinnamic acids have demonstrated inhibition of xanthine oxidase, an enzyme implicated in

gout and hyperuricemia.[1][9]
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Receptor Interaction:

The nicotinic acid scaffold is known to interact with specific G-protein coupled receptors, such

as the nicotinic acid receptor (GPR109A), which is involved in lipid metabolism. While the direct

interaction of 4-hydroxynicotinic acid with this or other receptors is not well-documented, its

structural similarity to nicotinic acid suggests it as a starting point for the design of novel

receptor modulators.

Antimicrobial and Anticancer Potential:

The biological evaluation of organotin(IV) derivatives of hydroxybenzoic acids has

demonstrated in vitro cytotoxicity against cancer cell lines.[10] Furthermore, hydroxamic acid

derivatives, which can be synthesized from carboxylic acids like 4-hydroxynicotinic acid,

have shown a broad range of biological activities, including antimicrobial and anticancer

effects.[11]

Logical Relationship for Drug Discovery:
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4-Hydroxynicotinic Acid Scaffold

Chemical Derivatization

Enzyme Inhibitors (e.g., PARP, XO) Receptor Ligands (e.g., GPCRs)

In Vitro & In Vivo Screening

Lead Optimization

Potential Drug Candidate

Click to download full resolution via product page

Drug discovery workflow starting from the 4-hydroxynicotinic acid scaffold.

Conclusion
4-Hydroxynicotinic acid is a compound with well-defined chemical and structural properties

that make it a valuable tool in synthetic chemistry. While direct and extensive research on its

biological activities is limited, the demonstrated pharmacological potential of its derivatives

highlights its importance as a scaffold for the development of new therapeutic agents. For

researchers and drug development professionals, 4-hydroxynicotinic acid represents a

promising starting point for the design and synthesis of novel enzyme inhibitors and receptor

modulators with potential applications in oncology, metabolic diseases, and infectious diseases.
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Further investigation into the biological targets and mechanisms of action of 4-
hydroxynicotinic acid and its derivatives is warranted to fully explore its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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